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Compound of Interest

Compound Name: 2,3-Dibromopropanal

Cat. No.: B1202901

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Dibromopropanal, tailored for laboratory and research professionals. Adherence to these
procedures is critical for ensuring personnel safety and environmental compliance.

Understanding the Hazards

2,3-Dibromopropanal is a hazardous chemical with multiple risk factors. It is classified as a
flammable liquid and vapor, is harmful if swallowed, causes skin irritation, and is toxic to
aquatic life with long-lasting effects. It is imperative to handle this substance with care, utilizing
appropriate personal protective equipment in a controlled environment.

Hazard Summary

Hazard Classification Description

Flammable Liquid Category 3 Flammable Liquid and Vapor.
Acute Oral Toxicity Harmful if swallowed.

Skin Irritation Causes skin irritation.

Aquatic Toxicity Toxic to aquatic life with long-lasting effects.
Carcinogenicity Suspected of causing cancer.

Respiratory Irritation May cause respiratory irritation.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1202901?utm_src=pdf-interest
https://www.benchchem.com/product/b1202901?utm_src=pdf-body
https://www.benchchem.com/product/b1202901?utm_src=pdf-body
https://www.benchchem.com/product/b1202901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Chemical and Physical Properties

Property Value

Molecular Formula C3HaBr20[1]

Molecular Weight 215.89 g/mol [2]

Boiling Point 167 °C (333 °F)

Melting Point -34 °C (-29 °F)

Density 1.989 g/cm3 at 25 °C (77 °F)
Flash Point 81 °C (178 °F)[3]

Required Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE must be worn when handling 2,3-
Dibromopropanal:

» Hand Protection: Wear suitable chemical-resistant gloves.
o Eye/Face Protection: Use chemical splash goggles and a face shield[4][5].

» Skin and Body Protection: A fully buttoned lab coat is required. For significant quantities or in
case of spills, flame-retardant antistatic protective clothing is recommended.

o Respiratory Protection: All handling of 2,3-Dibromopropanal should occur within a certified
laboratory chemical fume hood to avoid inhalation of vapors[3][6].

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent harm and
environmental contamination.

e Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated, preferably within a chemical fume hood[7].
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e Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces[4][5][7]. Use only non-sparking tools for cleanup[5][7].

» Containment: Absorb the spill with an inert, dry material like sand, silica gel, or a universal
binder[4][5]. Do not use combustible materials like sawdust.

o Collection: Carefully collect the absorbed material and place it into a suitable, sealable, and
properly labeled container for hazardous waste disposal[4][5][6].

o Decontamination: Clean the spill area thoroughly with soap and water.

e Reporting: Report the spill to your institution's Environmental Health & Safety (EHS) office.

Waste Disposal Procedure

2,3-Dibromopropanal must be disposed of as hazardous waste in accordance with all local,
state, and federal regulations. Do not dispose of this chemical down the drain or in regular
trash[8].

Step 1: Waste Classification 2,3-Dibromopropanal is a halogenated organic compound
because it contains bromine[9][10]. As such, it must be segregated into a designated
"Halogenated Organic Waste" stream[9][10].

Step 2: Waste Collection and Storage

o Container: Use a designated, compatible, and clearly labeled hazardous waste container for
halogenated organic liquids[6]. The container must have a secure, tight-fitting lid to prevent
leakage or evaporation[6].

o Labeling: Attach a completed hazardous waste label to the container as soon as the first
drop of waste is added. The label must include the full chemical name ("2,3-
Dibromopropanal”) and a clear indication of the hazards (e.g., "Flammable," "Toxic").

e Segregation: Store the waste container in a designated satellite accumulation area. It is
crucial to segregate it from incompatible materials, especially strong bases, acids, oxidizing
agents, and metals[5][6].
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» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

Step 3: Arranging for Disposal

e Contact EHS: Once the waste container is full or is no longer being added to, contact your
institution's Environmental Health & Safety (EHS) office to arrange for a hazardous waste
pickup.

o Documentation: Complete any necessary waste pickup forms or logs as required by your
institution.

Below is a diagram outlining the logical workflow for the proper disposal of 2,3-
Dibromopropanal.
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Caption: Workflow for the safe disposal of 2,3-Dibromopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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